An In-depth Technical Guide to (4-tert-butylphenyl)methanesulfonyl chloride
An In-depth Technical Guide to (4-tert-butylphenyl)methanesulfonyl chloride
CAS Number: 519056-61-2
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of (4-tert-butylphenyl)methanesulfonyl chloride, a key reagent in synthetic organic chemistry. This document consolidates available data on its chemical and physical properties, outlines a plausible synthesis methodology based on related compounds, and discusses its potential applications in medicinal chemistry and drug development.
Chemical and Physical Properties
Table 1: Chemical and Physical Properties of (4-tert-butylphenyl)methanesulfonyl chloride
| Property | Value | Source |
| Molecular Formula | C₁₁H₁₅ClO₂S | PubChem[1] |
| Molecular Weight | 246.75 g/mol | PubChem[1] |
| IUPAC Name | (4-tert-butylphenyl)methanesulfonyl chloride | PubChem[1] |
| CAS Number | 519056-61-2 | PubChem[1] |
| SMILES | CC(C)(C)c1ccc(cc1)CS(=O)(=O)Cl | PubChem[1] |
| InChIKey | NEJDUPGGBSPJLG-UHFFFAOYSA-N | PubChem[1] |
| XLogP3-AA (Computed) | 3.6 | PubChem[1] |
| Topological Polar Surface Area (Computed) | 42.5 Ų | PubChem[1] |
| Heavy Atom Count (Computed) | 15 | PubChem[1] |
| Formal Charge (Computed) | 0 | PubChem[1] |
| Complexity (Computed) | 290 | PubChem[1] |
Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of (4-tert-butylphenyl)methanesulfonyl chloride is not explicitly available in the reviewed literature. However, a plausible synthetic route can be inferred from established methods for preparing analogous sulfonyl chlorides, such as methanesulfonyl chloride and 4-tert-butylbenzenesulfonyl chloride.
The most probable synthetic pathway involves the chlorosulfonation of a suitable precursor, likely (4-tert-butylphenyl)methanethiol or a related sulfonic acid derivative. A general two-step conceptual workflow is proposed below.
Caption: Conceptual workflow for the synthesis of (4-tert-butylphenyl)methanesulfonyl chloride.
Inferred Experimental Protocol
The following is a generalized, inferred protocol based on the synthesis of similar compounds. This protocol has not been experimentally validated for this specific compound and should be adapted and optimized with appropriate safety precautions.
Materials:
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(4-tert-butylphenyl)methanesulfonic acid or its sodium salt
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Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)
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Anhydrous solvent (e.g., dichloromethane, chloroform, or toluene)
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Inert gas atmosphere (e.g., Nitrogen or Argon)
Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend (4-tert-butylphenyl)methanesulfonic acid in an excess of thionyl chloride.
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Optionally, a catalytic amount of N,N-dimethylformamide (DMF) can be added.
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Heat the reaction mixture to reflux under an inert atmosphere for several hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).
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After the reaction is complete, allow the mixture to cool to room temperature.
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Carefully remove the excess thionyl chloride under reduced pressure.
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The crude product can be purified by distillation under reduced pressure or by recrystallization from a suitable solvent.
Spectroscopic Data (Predicted)
While experimental spectra for (4-tert-butylphenyl)methanesulfonyl chloride are not available, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.
Table 2: Predicted Spectroscopic Data for (4-tert-butylphenyl)methanesulfonyl chloride
| Spectroscopy | Predicted Features |
| ¹H NMR | - A singlet for the tert-butyl protons (~1.3 ppm).- Aromatic protons appearing as two doublets in the range of 7.2-7.5 ppm.- A singlet for the methylene protons adjacent to the sulfonyl chloride group, shifted downfield (~4.5-5.0 ppm). |
| ¹³C NMR | - A signal for the quaternary carbon of the tert-butyl group (~34 ppm).- A signal for the methyl carbons of the tert-butyl group (~31 ppm).- Aromatic carbon signals in the range of 125-155 ppm.- A signal for the methylene carbon adjacent to the sulfonyl chloride group (~60-70 ppm). |
| IR (Infrared) | - Strong characteristic absorption bands for the sulfonyl chloride group (S=O asymmetric and symmetric stretching) around 1370-1350 cm⁻¹ and 1180-1160 cm⁻¹.- C-H stretching vibrations for the aromatic and aliphatic protons in the range of 3100-2850 cm⁻¹.- C=C stretching vibrations for the aromatic ring around 1600-1450 cm⁻¹.- A band for the S-Cl stretch, typically in the region of 600-500 cm⁻¹. |
| Mass Spectrometry (MS) | - The molecular ion peak [M]⁺ would be expected at m/z 246, with an isotope peak [M+2]⁺ at m/z 248 due to the presence of chlorine-37.- Fragmentation may involve the loss of the chlorine atom, the SO₂Cl group, and cleavage of the benzylic C-S bond. A prominent peak corresponding to the tert-butylbenzyl cation (m/z 147) would be expected. |
Reactivity and Applications in Drug Development
Sulfonyl chlorides are highly reactive electrophiles and are valuable reagents in organic synthesis, particularly in the construction of sulfonamides and sulfonate esters.
Caption: Key reactions of (4-tert-butylphenyl)methanesulfonyl chloride.
Formation of Sulfonamides
(4-tert-butylphenyl)methanesulfonyl chloride is expected to react readily with primary and secondary amines to form the corresponding sulfonamides. The sulfonamide functional group is a key pharmacophore in a wide range of therapeutic agents, including antibacterial drugs, diuretics, and hypoglycemic agents. The bulky tert-butylphenyl moiety can be utilized to probe steric pockets in enzyme active sites or receptors.
Formation of Sulfonate Esters
Reaction with alcohols in the presence of a non-nucleophilic base will yield sulfonate esters. Mesylates (methanesulfonates) are excellent leaving groups in nucleophilic substitution and elimination reactions, making this compound a useful tool for further molecular elaboration in multi-step syntheses of complex drug candidates.
While no specific biological targets or signaling pathways have been directly associated with (4-tert-butylphenyl)methanesulfonyl chloride in the reviewed literature, its utility as a synthetic building block suggests its potential role in the development of novel therapeutics. The incorporation of the (4-tert-butylphenyl)methylsulfonyl moiety into various molecular scaffolds could lead to compounds with a range of biological activities.
Safety and Handling
(4-tert-butylphenyl)methanesulfonyl chloride should be handled with care, following standard laboratory safety procedures for reactive sulfonyl chlorides.
GHS Hazard Statements: [1]
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H302: Harmful if swallowed.
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H314: Causes severe skin burns and eye damage.
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H335: May cause respiratory irritation.
Precautionary Measures:
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Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.
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Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.
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In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, bases, and strong oxidizing agents.
This technical guide serves as a foundational resource for researchers and professionals interested in (4-tert-butylphenyl)methanesulfonyl chloride. Further experimental validation of its properties and synthetic protocols is encouraged to fully elucidate its potential in chemical synthesis and drug discovery.


